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Compound of Interest

Compound Name: 5-Nitrobenzo[d]oxazol-2(3H)-one

Cat. No.: B458946

Technical Guide: 5-Nitrobenzo[d]oxazol-2(3H)-
one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,
synthesis, and biological activity of 5-Nitrobenzo[d]oxazol-2(3H)-one, a heterocyclic
compound of interest in medicinal chemistry and drug discovery.

Core Molecular Data

The fundamental molecular characteristics of 5-Nitrobenzo[d]oxazol-2(3H)-one are
summarized below.

Property Value Citation(s)
Molecular Formula C7HaN204 [1][2]13]
Molecular Weight 180.12 g/mol [1][2]

CAS Number 3889-13-2 [1][3]
Appearance Light yellow to yellow solid [2]

Melting Point 242 °C [2]
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Experimental Protocols

General Synthesis of Benzo[d]oxazol-2(3H)-one
Derivatives

A general and efficient method for the synthesis of benzo[d]oxazol-2(3H)-one derivatives
involves the reaction of a corresponding 2-aminophenol with a carbonylating agent.[4][5] This
procedure can be adapted for the synthesis of 5-Nitrobenzo[d]oxazol-2(3H)-one.

Materials:

e 2-Amino-4-nitrophenol

o Ethyl 1H-imidazole-1-carboxylate (or another suitable carbonylating agent)
o Potassium carbonate (or another suitable mild base)

o Tetrahydrofuran (THF), anhydrous

o Ethyl acetate

e Hexane

 Silica gel for column chromatography

Procedure:

To a solution of 2-amino-4-nitrophenol in anhydrous THF, add a mild base such as potassium
carbonate.

 To this mixture, add ethyl 1H-imidazole-1-carboxylate.

o Reflux the reaction mixture until the starting material is consumed (monitoring by TLC).

» After completion, cool the reaction mixture to room temperature and transfer it into ice-cold
water.

e The crude product will precipitate out and can be collected by vacuum filtration.[4]
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e The crude product is then purified by column chromatography on silica gel using a mobile
phase of ethyl acetate and hexane (e.g., a 3:7 ratio) to yield the pure 5-
Nitrobenzo[d]oxazol-2(3H)-one.[4]

Biological Activity and Signaling Pathway

Derivatives of benzo[d]oxazol-2(3H)-one have been identified as potent inhibitors of several
kinases, playing a significant role in cancer cell signaling.[6][7] Notably, certain derivatives have
been shown to inhibit Traf2- and Nck-interacting kinase (TNIK), a key regulator in the Wnt
signaling pathway, which is often dysregulated in colorectal cancer.[6]

The inhibition of TNIK by benzo[d]oxazol-2(3H)-one derivatives effectively suppresses the
aberrant transcriptional activation of Wnt target genes, leading to a reduction in cancer cell
proliferation and migration.[6]
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Caption: Inhibition of TNIK by a benzo[d]oxazol-2(3H)-one derivative blocks Wnt pathway
activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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